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Compound of Interest

Compound Name: Oxacycloheptadec-7-en-2-one
CAS No.: 223104-08-3
Cat. No.: B8074737

Get Quote

. J

Toxicological Profile, Industrial Handling, and Research Applications[1][2][3]

Part 1: Executive Technical Summary[1]

Ambrettolide (CAS 28645-51-4), chemically defined as Oxacycloheptadec-10-en-2-one (often
referred to as Isoambrettolide in synthetic contexts), is a macrocyclic lactone of significant
interest in both fine fragrance and transdermal drug delivery research.[1][2] Unlike nitro-musks
or polycyclic musks, Ambrettolide belongs to the biodegradable macrocyclic class, mimicking
the naturally occurring musk found in Ambrette seed oil (Hibiscus abelmoschus).[1][2]

For the researcher, this compound presents a unique dichotomy: it is a highly lipophilic
(LogKow > 6.0) permeation enhancer that requires specific handling to prevent adsorption
losses, yet it possesses a relatively favorable toxicological profile compared to older musk
generations. This guide synthesizes the critical safety data, physicochemical behaviors, and
handling protocols required for high-integrity experimental workflows.

Part 2: Physicochemical Characterization[1]
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Understanding the physical chemistry of Ambrettolide is a prerequisite for accurate dosing and
formulation. Its extreme hydrophobicity drives its behavior in biological systems and laboratory
equipment.[1]

ble 1: Critical Physicochemical ies[1]

Property Value Technical Implication

Unique identifier for the

Oxacycloheptadec-10-en-2-

CAS Number 28645-51-4 )
one isomer.[1][2][3][4]1[51[6][7]
[8]
Macrocyclic lactone ring
Molecular Formula C16H2802
structure.[2]
] Moderate MW facilitates skin
Molecular Weight 252.39 g/mol ]
permeation.
Critical: Extreme lipophilicity.[2]
Bioaccumulates in lipids;
Log Kow (Octanol/Water) > 6.0 )
adsorbs rapidly to
plastics/glass.
Low volatility; persistent on
Vapor Pressure < 0.001 hPa @ 20°C
surfaces.
N ) High thermal stability; suitable
Boiling Point ~307°C (760 mmHg)

for hot-melt extrusion.[1][2]

Class 11IB Combustible Liquid
Flash Point >100°C (OSHA).[2] Low fire risk under

normal conditions.[6]

Viscous; requires positive
Appearance Colorless to pale yellow liquid displacement pipetting for

accuracy.

Part 3: Hazard Identification & GHS Classification[1]
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While Ambrettolide is safer than nitro-musks, it is not inert.[1][2] The primary risks are skin
sensitization (immune response) and aquatic toxicity (environmental persistence).[2]

GHS Label Elements[2][9]

» Signal Word: WARNING
e Pictograms:
o (Irritant/Sensitizer)[2]
o (Aquatic Toxicity)
Hazard Statements (CLP/EU)[2]
« H315: Causes skin irritation.[1][9]

e H317: May cause an allergic skin reaction (Skin Sensitization Cat 1B).[2]

e H411: Toxic to aquatic life with long-lasting effects.[1][2]

Precautionary Statements (Scientific Context)

e P273: Avoid release to the environment. (Do not dispose of down sink; collect as hazardous
organic waste).[2]

e P280: Wear protective gloves (Nitrile/Neoprene) and eye protection.[2]

e P302+P352: IF ON SKIN: Wash with widespread amounts of soap and water. (Lipophilicity
makes water-only rinsing ineffective).[1][2]

Part 4: Toxicological Mechanisms & Safety

Assessment[1]
Skin Sensitization Mechanism (AOP)

The primary human health concern is Type IV hypersensitivity.[2] As a macrocyclic lactone,
Ambrettolide can act as a hapten.[1] Upon penetrating the stratum corneum (facilitated by its
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high LogP), it may bind to skin proteins, forming an antigen complex that triggers T-cell
proliferation.[1][2]

Diagram 1: Skin Sensitization Adverse Outcome Pathway (AOP)[2]

Exposure Phase Molecular Initiating Event

Click to download full resolution via product page

Caption: The Adverse Outcome Pathway for Ambrettolide sensitization.[1][2] High lipophilicity
aids penetration, leading to potential protein binding and subsequent immune activation.[1]

Quantitative Toxicity Data[4]
o Acute Oral Toxicity (Rat): LD50 > 2000 mg/kg (Not classified as acutely toxic).[2]
e Acute Dermal Toxicity (Rabbit): LD50 > 2000 mg/kg.[2]

o Genotoxicity: Ames Test negative; Micronucleus test negative.

» Reproductive Toxicity: NOAEL > 1000 mg/kg/day (Read-across data).[1][2]

Part 5: Environmental Fate & Disposal[1]

Researchers often overlook the "End of Life" for their chemical samples. For Ambrettolide, the
high LogKow indicates it will partition into sediment and biota if released.

o Biodegradability: Readily biodegradable (> 60% in 28 days, OECD 301F). This distinguishes
it from persistent polycyclic musks.

e Bioaccumulation: Potential exists due to LogP > 6, but rapid metabolism often mitigates this
in higher organisms.
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e Disposal Protocol:

o

Do not wash glassware in the sink.

[¢]

Rinse glassware with Acetone or Ethanol first to solubilize the residue.[1]

[¢]

Dispose of the solvent rinse in the Non-Halogenated Organic Waste stream.

[e]

Only then wash glassware with detergent and water.[1]

Part 6: Experimental Protocols
Handling & Solubility Protocol

Objective: To prepare a stable stock solution for biological assays, overcoming the compound's
hydrophobicity.

Rationale: Ambrettolide is immiscible in water.[1] Direct addition to agueous media results in
phase separation and inaccurate dosing. It binds avidly to polystyrene (PS) and polypropylene
(PP).[2]

Protocol:

e Solvent Selection: Dissolve pure Ambrettolide in DMSO or Ethanol (Absolute).[2] Solubility is
> 100 mg/mL.

o Vessel Selection: Use Glass or Teflon (PTFE) vials only. Avoid standard polypropylene
microfuge tubes for long-term storage of low-concentration stocks, as the compound will
partition into the plastic.[1][2]

e Agueous Dilution:
o Prepare a 1000x stock in DMSO.[1]
o Add dropwise to the vortexing aqueous buffer.

o Ensure final DMSO concentration is < 0.1% to avoid solvent toxicity in cell assays.[1]
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o Note: If the solution turns cloudy, the solubility limit has been exceeded (typically < 10
pg/mL in pure water).

Analytical Verification (GC-MS)

Objective: Verify purity or quantify concentration in a formulation.[1][2]

Method Parameters:

Column: HP-5MS or DB-Wax (Polar columns separate isomers better).[1][2]
e Carrier Gas: Helium @ 1.0 mL/min.[1]

e Injection: 1 uL, Split 20:1.

e Oven Program:

o Start: 100°C (Hold 1 min).

o Ramp: 10°C/min to 280°C.

o Hold: 5 min.

e Detection: MS (El mode, 70 eV). Look for molecular ion m/z 252 and characteristic fragment
ions (e.g., m/z 41, 55, 67, 81 typical of hydrocarbon chains/lactones).[1]

Part 7: Research Applications (Pharma & Fragrance)

[2][4]

Diagram 2: Ambrettolide Application Workflow
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Ambrettolide
(CAS 28645-51-4)
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T
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Drug Delivery Systems

Click to download full resolution via product page

Caption: Dual utility of Ambrettolide. In pharma, its lipophilicity is exploited to disrupt skin barrier
lipids, enhancing drug delivery.[1]

Scientific Insight: Permeation Enhancement

In drug development, Ambrettolide is investigated as a sorption promoter. Its macrocyclic
structure and high lipophilicity allow it to intercalate into the intercellular lipid matrix of the
stratum corneum. This increases the fluidity of the lipid bilayer, reducing the barrier resistance
and allowing active pharmaceutical ingredients (APIS) to penetrate more effectively.
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Disclaimer: This guide is for research and educational purposes. Always consult the specific
Safety Data Sheet (SDS) provided by your chemical supplier before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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